Cas no 202805-07-0 (6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid)
202805-07-0 structure
Product Name:6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid
CAS No:202805-07-0
MF:C18H17NO4
MW:311.331885099411
CID:1069891
PubChem ID:2787079
Update Time:2025-09-21
6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-{2,4-Dioxo-3-azatricyclo[7.3.1.0 {5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid
- 6-{2,4-Dioxo-3-azatricyclo[7.3.1.0 {5,13}]trideca- 1(13),5,7,9,11-pentaen-3-yl}hexanoic acid
- MFCD00181326
- Z56757374
- CCG-120236
- CS-0266468
- 202805-07-0
- CBDivE_005907
- AB00074381-01
- SCHEMBL10018574
- STK091706
- EG-0001
- 6-[1,3-DIOXO-1H-BENZO[DE]ISOQUINOLIN-2(3H)-YL]HEXANOIC ACID
- 6-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid
- 6-(1,3-dioxobenzo[de]isoquinolin-2-yl)hexanoic acid
- CIA80507
- DTXSID70383059
- 6-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid
- 6-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoicacid
- AKOS000273613
- 6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid
-
- MDL: MFCD00181326
- Inchi: 1S/C18H17NO4/c20-15(21)10-2-1-3-11-19-17(22)13-8-4-6-12-7-5-9-14(16(12)13)18(19)23/h4-9H,1-3,10-11H2,(H,20,21)
- InChI Key: ZILJZINSEYHWLP-UHFFFAOYSA-N
- SMILES: O=C1C2=CC=CC3=CC=CC(C(N1CCCCCC(=O)O)=O)=C23
Computed Properties
- Exact Mass: 311.11575802g/mol
- Monoisotopic Mass: 311.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.7Ų
6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D061525-50mg |
6-{2,4-Dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid |
202805-07-0 | 50mg |
$ 155.00 | 2022-06-06 | ||
| TRC | D061525-100mg |
6-{2,4-Dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid |
202805-07-0 | 100mg |
$ 255.00 | 2022-06-06 | ||
| Apollo Scientific | OR310099-500mg |
6-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid |
202805-07-0 | 500mg |
£186.00 | 2024-05-24 | ||
| Apollo Scientific | OR310099-1g |
6-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid |
202805-07-0 | 1g |
£250.00 | 2024-05-24 | ||
| A2B Chem LLC | AF64474-1mg |
6-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid |
202805-07-0 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AF64474-5mg |
6-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid |
202805-07-0 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AF64474-10mg |
6-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid |
202805-07-0 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AF64474-500mg |
6-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid |
202805-07-0 | >95% | 500mg |
$392.00 | 2024-04-20 | |
| A2B Chem LLC | AF64474-1g |
6-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid |
202805-07-0 | >95% | 1g |
$540.00 | 2024-04-20 | |
| A2B Chem LLC | AF64474-5g |
6-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid |
202805-07-0 | >95% | 5g |
$1919.00 | 2024-04-20 |
6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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